Cas no 166670-58-2 (Benzothiazole, 2-(1H-indol-2-yl)-)
166670-58-2 structure
Product Name:Benzothiazole, 2-(1H-indol-2-yl)-
CAS No:166670-58-2
MF:C15H10N2S
MW:250.318301677704
CID:1347554
Update Time:2024-08-17
Benzothiazole, 2-(1H-indol-2-yl)- Chemical and Physical Properties
Names and Identifiers
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- Benzothiazole, 2-(1H-indol-2-yl)-
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- Inchi: 1S/C15H10N2S/c1-2-6-11-10(5-1)9-13(16-11)15-17-12-7-3-4-8-14(12)18-15/h1-9,16H
- InChI Key: JHGJRAIQCJVGGZ-UHFFFAOYSA-N
- SMILES: S1C2=CC=CC=C2N=C1C1=CC2=C(N1)C=CC=C2
Computed Properties
- Exact Mass: 250.0566
Experimental Properties
- Density: 1.360±0.06 g/cm3(Predicted)
- Melting Point: 168-169 °C(Solv: ethyl acetate (141-78-6); hexane (110-54-3))
- Boiling Point: 484.5±37.0 °C(Predicted)
- PSA: 28.68
- pka: 15.57±0.30(Predicted)
Benzothiazole, 2-(1H-indol-2-yl)- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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